molecular formula C19H23N5O2 B275539 N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}propan-2-amine

N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}propan-2-amine

Cat. No. B275539
M. Wt: 353.4 g/mol
InChI Key: ZQLFCBSNNBHBHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}propan-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as NEB or NEP.

Mechanism of Action

The exact mechanism of action of NEB is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as serotonin and dopamine.
Biochemical and Physiological Effects:
NEB has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. NEB has also been shown to have analgesic effects through its interaction with opioid receptors. Additionally, NEB has been shown to have anticonvulsant effects by modulating the activity of certain ion channels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using NEB in lab experiments is its relatively low toxicity. However, one limitation is that it is a relatively new compound, and there is still much to be learned about its pharmacological properties.

Future Directions

There are a number of potential future directions for research on NEB. One area of interest is its potential use as an antidepressant or anxiolytic agent. Additionally, NEB may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the potential therapeutic applications of NEB.

Synthesis Methods

NEB can be synthesized through a multistep process that involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 1-phenyltetrazole, followed by reduction of the resulting compound with lithium aluminum hydride. The final step involves the reaction of the resulting alcohol with 2-chloropropane-1-amine.

Scientific Research Applications

NEB has been studied extensively for its potential use as a therapeutic agent. It has been found to have a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. NEB has also been shown to have potential as an antidepressant and anxiolytic agent.

properties

Product Name

N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}propan-2-amine

Molecular Formula

C19H23N5O2

Molecular Weight

353.4 g/mol

IUPAC Name

N-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]propan-2-amine

InChI

InChI=1S/C19H23N5O2/c1-4-25-18-12-15(13-20-14(2)3)10-11-17(18)26-19-21-22-23-24(19)16-8-6-5-7-9-16/h5-12,14,20H,4,13H2,1-3H3

InChI Key

ZQLFCBSNNBHBHR-UHFFFAOYSA-N

SMILES

CCOC1=C(C=CC(=C1)CNC(C)C)OC2=NN=NN2C3=CC=CC=C3

Canonical SMILES

CCOC1=C(C=CC(=C1)CNC(C)C)OC2=NN=NN2C3=CC=CC=C3

Origin of Product

United States

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